1-Bromo-2-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene

• IUPAC Name: 1-bromo-2-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene
• InChI: InChI=1S/C8H4Br2F4O/c9-5-3-1-2-4-6(5)15-8(13,14)7(10,11)12/h1-4H
• InChI Key: ZTRJNLUOAZZONB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)OC(C(F)(F)Br)(F)F)Br
• Molecular Formula: C8H4Br2F4O
• Molecular Weight: 351.92 g/mol
• CAS No.: 2185840-24-6

Description

“1-Bromo-2-(2-bromo-1,1,2,2-tetrafluoroethoxy)benzene” is a chemical compound with the CAS Number: 883499-00-1. It has a molecular weight of 273.02. The IUPAC name for this compound is 1-bromo-2-(1,1,2,2-tetrafluoroethoxy)benzene. It is a liquid at ambient temperature.

Molecular Structure Analysis

The InChI code for “this compound” is 1S/C8H5BrF4O/c9-5-3-1-2-4-6(5)14-8(12,13)7(10)11/h1-4,7H. This code provides a standard way to encode the compound’s molecular structure and formula.

Scientific Research Applications

Organometallic Synthesis

Bromo-substituted benzene compounds serve as versatile starting materials for organometallic synthesis. For example, "1-Bromo-3,5-bis(trifluoromethyl)benzene" has been highlighted for its role in generating synthetically useful reactions through organometallic intermediates such as phenylmagnesium, -lithium, and -copper (Porwisiak & Schlosser, 1996). This underscores the potential for bromo-fluoro benzene derivatives to facilitate the creation of complex organometallic structures.

Radical Chemistry

Compounds with bromo- and fluoro- substituents have been employed in studies involving multiple-electron transfer in single steps, leading to the design and synthesis of highly charged cation-radical salts. Such studies are pivotal in understanding radical mechanisms and designing new materials with specific electronic properties (Rathore, Burns, & Deselnicu, 2001).

Polymer Chemistry

In the realm of polymer chemistry, bromo-substituted benzene compounds act as initiators or intermediates for synthesizing various polymeric structures. For instance, tetrakis bromomethyl benzene has been used in the synthesis of four-armed star polymers via atom transfer radical polymerization (ATRP), highlighting its utility in creating architecturally complex polymers with specific physical properties (Moschogianni, Pispas, & Hadjichristidis, 2001).

Safety and Hazards

The compound has been classified with the GHS07 pictogram, indicating that it may cause skin irritation, serious eye irritation, and may cause respiratory irritation. The precautionary statements associated with this compound include avoiding breathing dust/fume/gas/mist/vapors/spray, washing thoroughly after handling, using only outdoors or in a well-ventilated area, and wearing protective gloves/protective clothing/eye protection/face protection.